Cas no 1525448-33-2 (tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate
• CAS No: 1525448-33-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30619546
• CID: 5065723
• PubChem ID: 131485411
• Update Time: 2026-03-01

tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-2,2-dimethyl-3-piperidinone
• tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate
• SY248058

• MDL： MFCD30619546
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-6-7-9(14)12(13,4)5/h6-8H2,1-5H3
• InChI Key： XNDWREFZHYHNCE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate (CAS No. 1525448-33-2): Properties, Applications, and Market Insights

tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate (CAS No. 1525448-33-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are crucial intermediates in drug development. Its unique structural features, including the tert-butyl ester group and oxopiperidine moiety, make it valuable for designing bioactive molecules.

The growing demand for piperidine-based building blocks in medicinal chemistry has increased interest in this compound. Researchers frequently search for "tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate synthesis" and "CAS 1525448-33-2 applications" as the pharmaceutical industry explores novel drug candidates. The compound's stability and reactivity profile make it particularly useful for constructing complex molecular architectures.

From a chemical perspective, tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability under various reaction conditions while being selectively removable. This characteristic is especially valuable in multi-step synthetic routes, explaining why queries like "Boc-protected piperidine derivatives" and "1525448-33-2 reactivity" are common in scientific literature searches.

Recent trends in pharmaceutical research have highlighted the importance of nitrogen-containing heterocycles, with piperidine scaffolds being particularly prominent. The compound's 2,2-dimethyl substitution introduces steric effects that can influence biological activity, making it relevant for investigations into "sterically hindered piperidines" and "conformationally restricted amines". These aspects contribute to its utility in developing CNS-active compounds and enzyme inhibitors.

The synthesis of tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate typically involves Boc protection of the corresponding piperidone derivative. Process optimization for this compound has become a topic of interest, as evidenced by searches for "1525448-33-2 manufacturing process" and "large-scale synthesis of Boc-piperidones". The compound's crystalline nature often facilitates purification, an important consideration for industrial applications.

In drug discovery, this Boc-protected ketopiperidine serves as a versatile intermediate for preparing various pharmacophores. Its 3-oxo functionality allows for diverse transformations, including reductive amination and nucleophilic additions. These synthetic possibilities explain the frequent searches for "tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate derivatives" and "modifications of CAS 1525448-33-2" in scientific databases.

The global market for pharmaceutical intermediates continues to expand, with piperidine derivatives maintaining significant demand. Suppliers of 1525448-33-2 have reported increased inquiries, particularly from research institutions focusing on "neurological drug development" and "GPCR-targeted therapies". The compound's stability during storage and shipping makes it attractive for international distribution.

Quality control aspects of tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate are frequently discussed in technical forums. Analytical methods such as HPLC and NMR are commonly employed to verify purity, with researchers often searching for "CAS 1525448-33-2 analytical data" and "spectroscopic characterization of Boc-piperidones". These quality parameters are particularly important when the compound is used in regulated pharmaceutical applications.

Environmental and safety considerations for handling tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper ventilation and personal protective equipment are recommended during handling, as with all chemical substances. These precautions address common queries about "1525448-33-2 safety data" and "handling Boc-protected compounds".

The future outlook for tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate appears promising, given the ongoing need for heterocyclic building blocks in drug discovery. Emerging research areas such as "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitors" may create new applications for this versatile intermediate. Its combination of stability and reactivity positions it well for continued use in medicinal chemistry.

For researchers considering 1525448-33-2 for their projects, several commercial sources offer this compound in various quantities. The availability of custom synthesis services for tert-butyl 2,2-dimethyl-3-oxopiperidine-1-carboxylate derivatives has expanded in recent years, responding to the growing demand for specialized intermediates in drug development programs.